Cas no 1893184-93-4 (5-cyclopropylpyridazine-4-carboxylic acid)

• Product Name: 5-cyclopropylpyridazine-4-carboxylic acid
• CAS No: 1893184-93-4
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 4780180
• Update Time: 2025-05-27

5-cyclopropylpyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropylpyridazine-4-carboxylic acid

• Inchi： 1S/C8H8N2O2/c11-8(12)7-4-10-9-3-6(7)5-1-2-5/h3-5H,1-2H2,(H,11,12)
• InChI Key： VHAWMMVBENKCSK-UHFFFAOYSA-N
• SMILES： C1=NN=CC(C2CC2)=C1C(O)=O

Additional information on 5-cyclopropylpyridazine-4-carboxylic acid

Comprehensive Overview of 5-cyclopropylpyridazine-4-carboxylic acid (CAS No. 1893184-93-4): Properties, Applications, and Research Insights

The compound 5-cyclopropylpyridazine-4-carboxylic acid (CAS No. 1893184-93-4) is a specialized heterocyclic derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique pyridazine core, combined with a cyclopropyl substituent and carboxylic acid functionality, makes it a versatile building block for drug discovery and material science. This article delves into its structural characteristics, synthesis pathways, and emerging applications, addressing trending queries such as "pyridazine derivatives in drug design" and "cyclopropyl group effects on bioavailability."

Structurally, 5-cyclopropylpyridazine-4-carboxylic acid belongs to the pyridazine family, a nitrogen-containing heterocycle known for its electron-deficient properties. The cyclopropyl ring at the 5-position introduces steric constraints and metabolic stability, while the carboxylic acid moiety at the 4-position enables facile derivatization. Researchers frequently investigate its role in modulating enzyme inhibition and receptor binding, particularly in kinase-targeted therapies—a hot topic in oncology and inflammation research.

Current synthetic routes to CAS 1893184-93-4 often involve cyclization of hydrazine derivatives with diketones, followed by cyclopropanation and oxidation steps. Innovations in green chemistry have spurred interest in catalytic methods to reduce waste, aligning with industry demands for sustainable practices. Analytical techniques like HPLC and NMR are critical for purity assessment, as impurities can impact downstream applications in high-throughput screening.

In drug development, this compound's bioisosteric potential is frequently explored. Its pyridazine scaffold can mimic phenyl or pyridine rings, offering improved solubility or selectivity—addressing common challenges in "lead optimization" searches. Recent patents highlight derivatives of 5-cyclopropylpyridazine-4-carboxylic acid as intermediates for JAK inhibitors and BTK inhibitors, reflecting its relevance in autoimmune and cancer therapeutics.

Beyond pharmaceuticals, agrochemical researchers leverage its heterocyclic reactivity to design novel herbicides and fungicides. The cyclopropyl group's resistance to metabolic degradation enhances environmental persistence, a double-edged sword that necessitates careful ecotoxicity studies. This duality fuels debates on "green agrochemicals"—a trending search term among sustainability advocates.

From a commercial perspective, suppliers of CAS 1893184-93-4 emphasize strict QC protocols to meet GMP standards, responding to buyer concerns about batch-to-batch consistency. The compound's pricing reflects its niche status, with procurement queries often including "bulk suppliers of pyridazine carboxylates" or "custom synthesis services."

Future directions may involve computational studies to predict its ADMET properties or explore cocrystal formation for enhanced formulation stability—topics gaining traction in AI-driven drug discovery forums. As regulatory landscapes evolve, documentation of REACH compliance for 1893184-93-4 remains crucial for global market access.